Cas no 820966-01-6 (2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-)

2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)- structure
820966-01-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-
CAS No:820966-01-6
MF:C9H14N2O4
MW:214.218462467194
CID:699266
PubChem ID:71420209
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-(3-hydroxypropyl)-5-(methoxymethyl)-
    • 6-(3-hydroxypropyl)-5-(methoxymethyl)-1H-pyrimidine-2,4-dione
    • 6-(3-Hydroxypropyl)-5-(methoxymethyl)pyrimidine-2,4(1H,3H)-dione
    • 820966-01-6
    • DTXSID80839416
    • Inchi: 1S/C9H14N2O4/c1-15-5-6-7(3-2-4-12)10-9(14)11-8(6)13/h12H,2-5H2,1H3,(H2,10,11,13,14)
    • InChI Key: DBPBGUFNKNZYQG-UHFFFAOYSA-N
    • SMILES: O(C)CC1C(NC(NC=1CCCO)=O)=O

Computed Properties

  • Exact Mass: 214.09535693g/mol
  • Monoisotopic Mass: 214.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 87.7Ų
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